Cas no 2396022-37-8 (2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate)

• Product Name: 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate
• CAS No: 2396022-37-8
• MF: C₁₆H₁₂Cl₂N₂O₃
• MW: 351.18408203125
• CID: 6221362
• PubChem ID: 154752422
• Update Time: 2025-10-20

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate
• 2396022-37-8
• EN300-26612180
• Z164670230

• Inchi： 1S/C16H12Cl2N2O3/c17-13-7-11(8-14(18)19-13)16(22)23-9-15(21)20-6-5-10-3-1-2-4-12(10)20/h1-4,7-8H,5-6,9H2
• InChI Key： WJOQVPSQFHKBLB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=O)OCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 350.0224976g/mol
• Monoisotopic Mass: 350.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate

Compound CAS No. 2396022-37-8: 2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate

The compound with CAS number 2396022-37-8, known as 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for therapeutic interventions.

The molecular structure of this compound is characterized by a pyridine ring substituted with chlorine atoms at positions 2 and 6, which introduces electron-withdrawing effects and enhances the molecule's stability. The carboxylate group attached to the pyridine ring plays a crucial role in forming ester linkages with other functional groups. In this case, the ester is formed with a beta-ketoindole derivative, specifically the 1H-indolyl group, which contributes to the molecule's aromaticity and potential bioactivity.

Recent research has focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also minimized the environmental footprint of the production process. The synthesis involves the coupling of a chloropyridine derivative with an indole-based beta-ketoester, utilizing transition metal catalysts like palladium or nickel to facilitate the reaction.

The bioactivity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, it has shown moderate activity against certain cancer cell lines, indicating its role in anticancer drug discovery. The indole moiety is particularly significant as it is known to interact with various receptors, including serotonin receptors, which are implicated in neurodegenerative diseases.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles when administered orally, making it suitable for systemic delivery. Its metabolic stability has been evaluated using liver microsomes and cytochrome P450 enzymes, revealing that it undergoes minimal phase I metabolism. This property enhances its bioavailability and reduces the likelihood of drug-drug interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have identified potential binding sites on kinases and proteases, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have provided detailed information about its electronic structure and reactivity, aiding in the design of analogs with improved potency.

The environmental impact of this compound has also been a subject of recent investigations. Studies on its biodegradability under aerobic and anaerobic conditions suggest that it undergoes rapid degradation under natural environmental conditions, reducing concerns about long-term ecological effects. This makes it a more sustainable option compared to other synthetic compounds with persistent residues.

In conclusion, the compound CAS No. 2396022-37-8, or 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 2,6-dichloropyridine-4-carboxylate, represents a promising candidate for drug development due to its unique structural features and bioactive properties. Ongoing research continues to explore its therapeutic potential while ensuring its safety and environmental compatibility.